Cas no 946256-27-5 (4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide)

• Product Name: 4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• CAS No: 946256-27-5
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 6225684
• PubChem ID: 44009907
• Update Time: 2025-06-29

4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• 4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
• AKOS002061777
• 4-ethoxy-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide
• F2073-0051
• CHEMBL3437729
• 946256-27-5
• 4-ethoxy-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide

• Inchi： 1S/C18H17N3O3/c1-3-24-14-9-7-13(8-10-14)17(22)20-16-12(2)19-15-6-4-5-11-21(15)18(16)23/h4-11H,3H2,1-2H3,(H,20,22)
• InChI Key： HSHSGNNXXHZNPZ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C2C=CC=CN21)NC(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide

Introduction to 4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide (CAS No. 946256-27-5) in Modern Chemical Biology

The compound 4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide, identified by the CAS number 946256-27-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural framework and promising biological activities. The molecular structure incorporates a benzamide moiety linked to a pyrido[1,2-a]pyrimidine core, which is further substituted with an ethoxy group and a methyl group at the 2-position of the pyrimidine ring. Such structural features contribute to its potential as a scaffold for developing novel therapeutic agents.

Recent studies have highlighted the significance of pyrido[1,2-a]pyrimidine derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The presence of the benzamide group in 4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide enhances its binding affinity to biological targets, making it a valuable candidate for drug discovery. The ethoxy and methyl substituents play crucial roles in modulating the compound's pharmacokinetic properties, thereby influencing its efficacy and selectivity.

In the context of current research, 4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide has been investigated for its potential role in modulating signaling pathways associated with cancer progression. Preclinical studies suggest that this compound may interfere with key enzymes involved in cell proliferation and survival. Specifically, it has shown promise in inhibiting kinases such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are aberrantly activated in various malignancies. The ability of this molecule to disrupt these pathways makes it an attractive candidate for further development into a therapeutic agent.

Moreover, the structural motif of 4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide aligns well with emerging trends in drug design aimed at improving target specificity and reducing side effects. The benzamide group is known for its role as a pharmacophore in numerous bioactive molecules, while the pyrido[1,2-a]pyrimidine core is a privileged scaffold frequently encountered in approved drugs. This combination not only enhances the compound's biological relevance but also supports its potential for clinical translation.

Advanced computational methods have been employed to explore the binding interactions of 4-ethoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide with its target proteins. Molecular docking studies have revealed that this compound can effectively bind to active sites of relevant enzymes, suggesting strong binding affinity and potential for inhibitory activity. These computational predictions have been validated through experimental assays, reinforcing the compound's therapeutic potential.

The synthesis of 4-ethoxy-N-{2-methyl-4 oxo - 4 H - pyrido 1 , 2 - apyrimidin - 3 - yl } benzamide involves multi-step organic reactions that showcase the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. The process typically begins with the formation of the pyrido[1,2-a]pyrimidine core through condensation reactions followed by functionalization with the benzamide group and other substituents. This synthetic route highlights the importance of well-designed synthetic strategies in generating bioactive molecules with desired properties.

From a pharmacological perspective, 4 ethoxy N { 2 methyl 4 oxo 4 H pyrido 1 , 2 apyrimidin 3 yl } benzamide exhibits several advantageous characteristics that make it suitable for further development. Its molecular structure allows for optimization to enhance solubility, bioavailability, and metabolic stability. Additionally, preliminary toxicity studies have shown that this compound exhibits moderate safety profiles at tested doses, suggesting its potential for safe clinical use.

The field of chemical biology continues to evolve rapidly, with novel compounds like 4 ethoxy N { 2 methyl 4 oxo 4 H pyrido 1 , 2 apyrimidin 3 yl } benzamide playing a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments. Ongoing research aims to elucidate the full spectrum of its biological activities and explore new therapeutic applications. As our knowledge base expands and technological tools become more sophisticated, compounds such as this one are poised to make significant contributions to medicine.

In conclusion, 4 ethoxy N { 2 methyl 4 oxo 4 H pyrido 1 , 2 apyrimidin -3 yl } benzamide ( CAS no .946256 -27 -5 ) stands as a testament to the power of interdisciplinary research in chemical biology . Its unique structural features , promising biological activities ,and favorable pharmacokinetic properties position it as a compelling candidate for further investigation . As research progresses ,this compound holds great promise for addressing unmet medical needs and improving patient outcomes .